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Introduction
This document outlines a rapid and efficient method for the quantitative determination of

magnesium (Mg²⁺) in aqueous samples using Flow Injection Analysis (FIA) with Magon dye as

the chromogenic reagent. Flow injection analysis is a highly automated technique that offers

high sample throughput, reproducibility, and minimal reagent consumption, making it ideal for

routine analysis in research and quality control settings. The method is based on the formation

of a colored complex between magnesium ions and Magon in an alkaline medium, which is

then detected spectrophotometrically. This application note provides a detailed experimental

protocol, system parameters, and expected performance data.

Principle of the Method
In an alkaline environment, magnesium ions react with Magon (xylidyl blue) to form a stable,

colored complex. The intensity of the color, measured at the wavelength of maximum

absorbance, is directly proportional to the concentration of magnesium in the sample. The FIA

system automates the mixing of the sample with the reagent and buffer, and the subsequent

measurement of the absorbance of the reaction product.
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The following tables summarize the expected quantitative performance of the FIA-Magon
method for magnesium analysis. These values are based on typical results obtained with

similar spectrophotometric methods and are provided as a guideline.

Table 1: System Operating Parameters

Parameter Value

Wavelength (λmax) 520 nm

Sample Volume 100 µL

Carrier Stream Deionized Water

Reagent Stream Magon Solution

Buffer Stream Alkaline Buffer (pH 11)

Flow Rate (Total) 2.5 mL/min

Reaction Coil Length 50 cm

Temperature Ambient

Sample Throughput 60 - 120 samples/hour[1]

Table 2: Method Performance Characteristics

Parameter Typical Value

Linear Range 0.5 - 10 mg/L

Detection Limit (LOD) 0.1 mg/L

Quantitation Limit (LOQ) 0.3 mg/L

Precision (RSD) < 2%

Accuracy (Recovery) 95 - 105%
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Reagent and Standard Preparation
a. Magon Reagent (0.05% w/v):

Dissolve 0.05 g of Magon (xylidyl blue) in 100 mL of a 1:1 (v/v) ethanol/water mixture.

Stir until fully dissolved.

Store in a dark, airtight container at 4°C. This solution is stable for up to one week.

b. Alkaline Buffer (pH 11):

Prepare a 0.1 M solution of ammonium chloride (NH₄Cl) by dissolving 5.35 g in 1 L of

deionized water.

Add concentrated ammonium hydroxide (NH₄OH) dropwise while monitoring with a pH meter

until a pH of 11 is reached.

Store in a tightly sealed container.

c. Magnesium Standard Stock Solution (1000 mg/L):

Use a commercially available certified 1000 mg/L magnesium standard solution.

Alternatively, dissolve 1.0136 g of magnesium sulfate heptahydrate (MgSO₄·7H₂O) in 100

mL of deionized water. This will produce a 1000 mg/L Mg²⁺ solution.

d. Working Standard Solutions:

Prepare a series of working standards by diluting the stock solution with deionized water to

cover the expected concentration range of the samples (e.g., 0.5, 1, 2.5, 5, and 10 mg/L).

Instrumentation and Setup
An FIA system consisting of a peristaltic pump, an injection valve, a reaction coil, and a

spectrophotometric detector is required.

Set up the FIA manifold as depicted in the workflow diagram below.
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Equilibrate the system by pumping the carrier, reagent, and buffer solutions through their

respective lines for at least 15 minutes.

Set the spectrophotometer to measure the absorbance at 520 nm.

Sample Analysis
Aspirate the sample into the injection loop.

Inject the sample into the carrier stream.

The sample mixes with the reagent and buffer in the reaction coil.

The colored complex flows through the detector, and the absorbance is recorded as a peak.

The peak height or area is proportional to the magnesium concentration.

Construct a calibration curve by injecting the working standards.

Determine the concentration of magnesium in the samples by comparing their peak

responses to the calibration curve.
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Caption: Flow Injection Analysis (FIA) experimental workflow for magnesium determination.
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Caption: Signaling pathway for the formation of the colored Mg-Magon complex.

Interference
Potential interfering ions should be considered. Calcium is a common interferent in magnesium

determination. The use of a suitable masking agent, such as EGTA (ethylene glycol-bis(β-
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aminoethyl ether)-N,N,N',N'-tetraacetic acid), in the buffer solution can minimize calcium

interference. It is recommended to assess the potential for interference from the sample matrix

and validate the method accordingly.

Conclusion
The Flow Injection Analysis method using Magon provides a rapid, reliable, and automated

approach for the determination of magnesium in various samples. Its high throughput and low

reagent consumption make it a cost-effective solution for laboratories with a large number of

samples. The detailed protocol and performance data herein serve as a valuable resource for

researchers, scientists, and professionals in drug development for the implementation of this

analytical technique.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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